Cas no 1465251-05-1 ((4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide)

(4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide
- DB-016445
- H1523
- 2-hydrazinyl-4,5-dihydro-1H-imidazole hydrobromide
- 2-imidazolin-2-ylhydrazine hydrobromide
- (4,5-dihydro-1h-imidazol-2-yl)-hydrazine
- 2-Hydrazino-delta-2-imidazoline hydrobromide
- 2-Hydrazino-2-imidazoline hydrobromide, 98%
- SCHEMBL399182
- AKOS024348931
- 4,5-dihydro-1H-imidazol-2-ylhydrazine;hydrobromide
- (4,5-Dihydro-1H-imidazol-2-yl)-hydrazinehydrobromide
- 2-Hydrazinyl-4,5-dihydro-1H-imidazole HBr
- 259-921-3
- 4,5-dihydro-1H-imidazol-2-yl-hydrazine hydrobromide
- 4,5-Dihydro-2-hydrazino-1H-imidazole hydrobromide
- 55959-84-7
- 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide
- DTXSID80204544
- 2-Hydrazino-2-imidazoline hydrobromide
- 4,5-Dihydroimidazol-2-ylhydrazine hydrobromide
- 1465251-05-1
- 2-hydrazinoimidazoline hydrobromide
- AKOS015916639
- 2-hydrazino-2-imidazoline hbr
- MFCD00012694
- DTXCID10127035
- HIJRJVVSABWXKG-UHFFFAOYSA-N
- 2-hydrazinyl-4,5-dihydro-1H-imidazolehydrobromide
- 2-Imidazolidinone, hydrazone, monohydrobromide
- AS-47913
- 2-hydrazino-2-imidazolin hydrobromide
- CS-0130609
- F16789
- EINECS 259-921-3
-
- Inchi: InChI=1S/C3H8N4.BrH/c4-7-3-5-1-2-6-3;/h1-2,4H2,(H2,5,6,7);1H
- InChI Key: HIJRJVVSABWXKG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 180.00106Da
- Monoisotopic Mass: 180.00106Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 86.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.4Ų
(4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | J20F019998-1g |
(4,5-Dihydro-1H-imidazol-2-yl)-hydrazinehydrobromide |
1465251-05-1 | 1g |
¥924 | 2023-11-24 | ||
Fluorochem | 019998-1g |
4,5-Dihydro-1H-imidazol-2-yl)-hydrazinehydrobromide |
1465251-05-1 | 1g |
£32.00 | 2022-03-01 | ||
BAI LING WEI Technology Co., Ltd. | 019998-1g |
(4,5-Dihydro-1H-imidazol-2-yl)-hydrazinehydrobromide |
1465251-05-1 | 1g |
¥ 704 | 2022-04-26 |
(4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide Related Literature
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
-
Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
-
Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
Additional information on (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide
Recent Advances in the Study of (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide (CAS: 1465251-05-1)
The compound (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide (CAS: 1465251-05-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the role of (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide as a versatile intermediate in the synthesis of imidazole-based compounds, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel antimicrobial agents. The study reported that derivatives of this compound exhibited potent activity against multi-drug-resistant bacterial strains, suggesting its potential as a scaffold for new antibiotics.
In addition to its antimicrobial properties, (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide has been investigated for its role in modulating enzyme activity. A recent preprint on bioRxiv detailed its inhibitory effects on certain kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. The study utilized molecular docking and in vitro assays to validate its binding affinity and specificity, providing a foundation for further preclinical studies.
Another area of interest is the compound's potential application in oncology. A 2024 paper in Cancer Research explored its derivatives as inhibitors of tumor-associated carbonic anhydrases, enzymes that play a critical role in tumor microenvironment regulation. The findings indicated that these derivatives could selectively target cancer cells while sparing normal tissues, offering a promising avenue for targeted cancer therapy.
Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide derivatives. A review in Drug Discovery Today (2024) emphasized the need for further structural modifications to improve bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are currently being employed to address these limitations.
In conclusion, (4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide (CAS: 1465251-05-1) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Ongoing research is expected to yield more optimized derivatives with enhanced efficacy and safety profiles, paving the way for clinical translation.
1465251-05-1 ((4,5-Dihydro-1H-imidazol-2-yl)-hydrazine hydrobromide) Related Products
- 1805747-85-6(4-(2-Bromopropanoyl)-2-methylphenylacetic acid)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 1234616-68-2(tert-butyl N-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]carbamate)
- 924859-11-0(<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester)
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
- 2171823-57-5(4-cyclopropyl-1-oxa-5,9-diazaspiro5.5undecane)
- 1428901-15-8(3-(2-methylpropyl)azetidin-3-ol)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)
- 2227735-03-5((2S)-1-2-(propan-2-yloxy)phenylpropan-2-ol)
- 1019552-09-0(2-chloro-N-[(pyridin-4-yl)methyl]aniline)




